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Compound of Interest

Compound Name: RG-7152

Cat. No.: B1679312

Disclaimer: Initial research for "RG-7152" as a research compound did not yield relevant
results. However, extensive information was found for the Aerospray® Hematology Pro Slide
Stainer/Cytocentrifuge, Model 7152. This technical support guide focuses on this instrument,
which is widely used by researchers, scientists, and drug development professionals.

This guide provides troubleshooting information, frequently asked questions (FAQs), and key
protocols to assist users in their experiments with the Aerospray® 7152.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the Aerospray® 71527

The Aerospray® Hematology Pro Slide Stainer/Cytocentrifuge (Model 7152) is a dual-purpose,
microprocessor-controlled system designed for staining microscope slides with blood or other
body fluid specimens and for cell preparation through cytocentrifugation.[1] It automates the
staining process using atomizing spray nozzles that apply fresh reagents to slides mounted in a
rotating carousel.[1]

Q2: What staining methods are available on the Aerospray® 71527

The instrument offers several staining options, including a Rapid stain mode, a longer Wright-
Giemsa mode, and a May Grunwald Giemsa (MGG) mode.[1][2] A fully programmable Custom
stain mode is also available to tailor staining to individual preferences.[1][2]
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Q3: What is the slide capacity and throughput of the Aerospray® 71527?

The stainer can accommodate a 12-slide or an optional 30-slide carousel.[2][3] With a cycle
time as short as 5 minutes, it can process more than 115 slides per hour with the 12-slide
carousel and up to 288 slides per hour with the 30-slide carousel.[2][3]

Q4: Can the Aerospray® 7152 be used for cytocentrifugation?

Yes, with the optional Cytopro® Rotor, the Aerospray® stainer can be converted into a superb
cytocentrifuge with an eight-slide capacity.[2][4]

Q5: How does the instrument prevent cross-contamination?

The patented Aerospray® technology uses atomizing spray nozzles to apply fresh reagents for
each slide.[2] This ensures that specimens only come into contact with fresh stain, eliminating
the risk of cross-contamination.[3][4]

Troubleshooting Guide

This guide addresses common issues encountered during the operation of the Aerospray®
7152.
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Issue/Error Message

Possible Cause(s)

Recommended Solution(s)

No power when switched on

- No power from the facility
outlet.- Power cord is not

properly connected.

- Check the facility's power
outlet.- Ensure the power cord
is securely connected to the

instrument and the outlet.[5][6]

"Lid Not Shut" error message

The lid is not fully closed or
latched.

Verify that the lid is completely
closed and latched.[5][6]

Abnormal staining on all slides

- Incorrect carousel capacity
programmed.- Fixative setting
is too low.- Blood smears are

not completely dry.

- Ensure the programmed
number of slides matches the
number in the carousel.-
Increase the fixation setting to
"High."- Make sure blood
smears are thoroughly dry

before staining.[5][6]

Reagent leaks

Internal problem with tubing or

connections.

This may indicate a serious
internal issue. Stop using the
instrument and contact your
ELITechGroup representative

or qualified service personnel.

[5]16]

Inconsistent spray patterns

Nozzle obstruction.

Perform a slide pattern test to
check for inconsistent spray. If
an issue is detected, follow the

nozzle cleaning procedure.[7]

Carousel position sensor issue

Electronic malfunction.

Stop the current cycle. If the
problem persists, contact your
dealer or ELITechGroup for

assistance.[5]

Troubleshooting Workflow Diagram
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Caption: Troubleshooting workflow for the Aerospray® 7152.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1679312?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Standard Staining Procedure

Load Slides: Place the microscope slides into the carousel with the labels facing outward
and the specimens oriented clockwise.[5] Use blank slides in any empty positions to prevent
overspray.[5]

Select Program: From the touchscreen display, select the desired staining program (e.g.,
Rapid Wright-Giemsa, Wright-Giemsa, MGG, or a custom program).[2]

Initiate Staining: Close the lid and press the "Start" or "Load Slides" button to begin the
staining cycle.[5]

Automated Process: The instrument will proceed with the automated cycle of fixation (if
programmed), reagent application, and slide drying.

Unload Slides: Once the cycle is complete, the instrument will indicate that it is finished.
Open the lid and carefully remove the stained and dried slides.

Nozzle Cleaning Procedure

This procedure should be performed if you experience poor staining quality or nozzle

obstruction.

Prepare Cleaning Solution: Use the recommended Aerospray® Nozzle Cleaning Solution
(e.g., SS-029).[4]

Disassemble Nozzle: Carefully remove the nozzle connected to the affected reagent line.
Disassemble the nozzle parts, taking care not to lose any components.

Clean Nozzle Parts: Immerse the metal nozzle parts in the cleaning solution. Use the
provided cleaning kit to clear any blockages from the nozzle orifice.

Rinse and Reassemble: Thoroughly rinse the nozzle parts with methanol or ethanol and
reassemble the nozzle.

Perform Manual Prime: Reinstall the nozzle and perform a manual prime to ensure proper
reagent flow.[6]
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Preventive Maintenance: Weekly Volume Test

e Access Maintenance Menu: From the main screen, navigate to the "Maintenance" menu.
e Select Volume Test: Choose the "Volume Test" option.[6]

o Perform Test: Hold a volume test tube over the selected nozzle and follow the on-screen
instructions to dispense the reagent for the specified time.

» Verify Volume: Check if the dispensed volume is within the expected range as specified in
the user manual. This ensures the pumps are working correctly.

Quantitative Data Summary

The following table summarizes the characteristics of the preset staining modes available on
the Aerospray® 7152.
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. . ) Cost per Slide o
Staining Program Time (minutes) Key Characteristics
(cents)*

Uses concentrate
stain only; fast and
) economical, but may
Rapid 3.2-6.7 28-54 o
require higher
carousel

maintenance.[8]

Minimal concentrate
stain step with main
) ) staining in the dilute
Wright Giemsa 54-9.2 5.0-8.2 )
step; provides
excellent staining of

all cell components.[8]

A combination of

concentrate and dilute
MG Giemsa 6.8-10.6 7.3-11.0 ) o

stains, resulting in

excellent staining.[8]

Fully programmable,
combining features of
MG Giemsa and
Wright Giemsa.[8]

Custom 6.3-9.7 59-8.8

*Costs are based on 2016 US list prices and may vary. Time windows vary based on intensity
settings.[8]

Signaling Pathways and Experimental Workflows
Aerospray® Staining Process Workflow

The following diagram illustrates the general workflow of the automated staining process in the
Aerospray® 7152.
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Caption: General workflow of the Aerospray® 7152 staining process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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